Cas no 1000577-24-1 (2-Bromo-3,4,5-trifluoroaniline)

• Product Name: 2-Bromo-3,4,5-trifluoroaniline
• CAS No: 1000577-24-1
• MF: C₆H₃BrF₃N
• MW: 225.993931055069
• MDL: MFCD01311010
• CID: 1040324
• Update Time: 2025-08-03

2-Bromo-3,4,5-trifluoroaniline Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3,4,5-trifluoroaniline
• 2,3,4-Trifluoro-6-aMinobroMobenzene
• 2-Bromo-3,4,5-trifluorobenzenamine
• 6-amino-2,3,4-trifluoro-bromobenzene

• MDL： MFCD01311010
• Inchi： 1S/C6H3BrF3N/c7-4-3(11)1-2(8)5(9)6(4)10/h1H,11H2
• InChI Key： DHBSROPCTQUZQS-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C(=CC=1N)F)F)F

Computed Properties

• Exact Mass: 224.94009
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0

Experimental Properties

• Density: 1.875
• Boiling Point: 232 ºC
• Flash Point: 94 ºC
• PSA: 26.02

Additional information on 2-Bromo-3,4,5-trifluoroaniline

2-Bromo-3,4,5-Trifluoroaniline: A Comprehensive Overview

2-Bromo-3,4,5-Trifluoroaniline (CAS No. 1000577-24-1) is a highly fluorinated aromatic compound that has garnered significant attention in the fields of organic chemistry, materials science, and pharmaceutical research. This compound is characterized by its unique structure, which features a bromine atom at the 2-position and three fluorine atoms at the 3, 4, and 5 positions of the aniline ring. The combination of bromine and fluorine substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable building block in various chemical syntheses.

The synthesis of 2-Bromo-3,4,5-Trifluoroaniline typically involves multi-step processes that require precise control over reaction conditions. One common approach is the bromination of a trifluoroaniline derivative using electrophilic substitution methods. Recent advancements in catalytic systems and selective bromination techniques have enabled higher yields and better control over the regioselectivity of the reaction. Researchers have also explored alternative routes, such as metal-mediated coupling reactions, to construct this compound with improved efficiency.

2-Bromo-3,4,5-Trifluoroaniline has found applications in diverse areas due to its unique reactivity and stability. In organic synthesis, it serves as an intermediate for constructing complex heterocyclic compounds and bioactive molecules. For instance, its use in Suzuki-Miyaura coupling reactions has been reported in the development of novel pharmaceutical agents targeting various diseases. The compound's high thermal stability and resistance to hydrolysis make it particularly suitable for high-temperature applications in materials science.

Recent studies have highlighted the potential of 2-Bromo-3,4,5-Trifluoroaniline in the field of optoelectronics. Its electronic properties make it a promising candidate for use in organic light-emitting diodes (OLEDs) and other advanced electronic devices. Researchers have demonstrated that incorporating this compound into polymer blends can enhance the charge transport properties of the materials, leading to improved device performance.

The toxicity and environmental impact of 2-Bromo-3,4,5-Trifluoroaniline have also been subjects of recent investigations. Studies suggest that while the compound exhibits moderate acute toxicity in experimental models, its persistence in the environment is relatively low due to its susceptibility to photodegradation. However, further research is needed to fully understand its long-term effects on ecosystems.

In conclusion, 2-Bromo-3,4,5-Trifluoroaniline (CAS No. 1000577-24-1) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties and reactivity continue to drive innovative research efforts aimed at unlocking its full potential in both academic and industrial settings.